Cas no 61-73-4 (Methylene Blue)

• Product Name: Methylene Blue
• CAS No: 61-73-4
• MF: C₁₆H₁₈ClN₃S
• MW: 319.85
• MDL: MFCD00012111
• CID: 33777
• PubChem ID: 6099
• Update Time: 2025-07-30

Methylene Blue Chemical and Physical Properties

Names and Identifiers

• Basic Blue 9
• 3,7-Bis(dimethylamino)phenazathionium chloride
• Methylene Blue
• Ehrlich’s reagent III
• Methylene Blue [Ion association reagent for spectrophotometric analysis]
• Methylene Blue Solution (Methanol Solution)[for Cell Staining]
• Methylene blue solution
• Methylene blue stain for DNA
• METHYLENE BLUE, TRIHYDRATE MOLECULAR BIOLOGY C.I.NO 52015
• CBLUENO.1
• Chromosmon
• CI BASIC BLUE 9
• CI Direct Blue 53
• CI-52015
• Evan's Blue
• evans blue tetrasodium salt
• Methylene Blue Hydrate
• Methylene Blue, pure, certified
• MethyleneBlueGr
• methylthioninium chloride
• SWISS BLUE
• Tetramethylthionine chloride
• Loeffler’s Methylene Blue
• Methylene blue stain
• Loeffler’s alkaline methylene blue stain solution
• Methylene Blue – potassium hydroxide solution
• Basic Blue 9 Solution (Methanol Solution)
• 3,7-Bis(dimethylamino)-5-phenothiazinium Chloride Solution (Methanol Solution)

• MDL： MFCD00012111
• Inchi： InChI=1S/C16H18N3S.ClH/c1-18(2)11-5-7-13-15(9-11)20-16-10-12(19(3)4)6-8-14(16)17-13;/h5-10H,1-4H3;1H/q+1;/p-1
• InChI Key： CXKWCBBOMKCUKX-UHFFFAOYSA-M
• SMILES： CN(C)C1=CC=C2C(SC(C(C=C/3)=N2)=CC3=[N+](C)/C)=C1.[Cl-]

Computed Properties

• Exact Mass: 319.090997g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 319.090997g/mol
• Monoisotopic Mass: 319.090997g/mol
• Topological Polar Surface Area: 43.9Ų
• Heavy Atom Count: 21
• Complexity: 483
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Tautomer Count: nothing
• XLogP3: nothing
• Surface Charge: 0

Experimental Properties

• Odor: Slight odor
• Stability Shelf Life: Stable under recommended storage conditions.
• Temperature: When heated to decomposition it emits very toxic fumes of /nitrogen oxides, sulfur oxides and chloride/.
• Dissociation Constants: pKa = 3.14 (est)
• Color/Form: Golden red glittering golden yellow or glittering bronze powder.
• Density: 1.0 g/mL at 20 °C
• Melting Point: 190 °C (dec.)(lit.)
• Boiling Point: No data available
• Flash Point: Fahrenheit: 84.2 ° f
  Celsius: 29 ° c
  
• Refractive Index: n20/D 1.347
• Solubility: Soluble in water, ethanol, ethylene glycol, methyl cellosolve
• Water Partition Coefficient: 40G/L(20ºC)
• PSA: 47.38000
• LogP: -0.49710
• λmax: 661 nm
• Merck: 6060
• Color/Form: 1.5% (1.5 g/ 100 mL)
• Color index: 52015
• Solubility: It is blue in water and slightly soluble in ethanol. The dye is yellow green in concentrated sulfuric acid and turns blue after dilution. The aqueous solution with sodium hydroxide is purple and dark purple precipitates are formed.
• pka: 2.6, 11.2(at 25℃)

Methylene Blue Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H225-H303-H319-H335+H336-H360-H370-H372
• Warning Statement： P201-P202-P210-P233-P240-P241+P242+P243-P260-P264-P270-P271-P280-P303+P361+P353-P304+P340+P312-P305+P351+P338+P337+P313-P308+P311-P403+P233-P405-P501
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： 26-39-36
• RTECS：SP5740000
• Hazardous Material Identification：
• PackingGroup：II
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R22; R41

Related Categories

• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on Methylene Blue

Methylene Blue: A Comprehensive Overview

Methylene Blue, also known by its CAS number CAS No. 61-73-4, is a versatile compound with a rich history and diverse applications across various scientific disciplines. This dye, chemically classified as a thiazine dye, has been extensively studied for its unique properties and potential in fields ranging from biology to materials science. In recent years, advancements in research have further highlighted its significance, particularly in areas such as photodynamic therapy and nanotechnology.

The chemical structure of Methylene Blue is characterized by a planar aromatic system, which contributes to its strong absorption of light in the visible spectrum. This property makes it an excellent photosensitizer, enabling it to generate reactive oxygen species under light irradiation. Recent studies have demonstrated its efficacy in photodynamic therapy (PDT), a minimally invasive treatment for various cancers and infectious diseases. The ability of Methylene Blue to selectively target malignant cells while sparing healthy tissue has positioned it as a promising candidate in oncology research.

In addition to its medical applications, Methylene Blue has found utility in environmental science, particularly in the treatment of waterborne pathogens. Research has shown that when combined with sunlight or artificial light sources, it can effectively disinfect water contaminated with bacteria and viruses. This application aligns with global efforts to address water scarcity and improve public health, especially in resource-limited settings.

The versatility of Methylene Blue extends to its use in nanotechnology. Scientists have explored its ability to self-assemble into nanoparticles, which exhibit enhanced stability and bioavailability compared to the free dye. These nanoparticles have shown potential in drug delivery systems, where they can encapsulate therapeutic agents and release them at specific sites within the body. This innovation not only improves the efficacy of treatments but also reduces systemic side effects.

Recent advancements in computational chemistry have provided deeper insights into the molecular mechanisms of Methylene Blue. By employing quantum mechanics and molecular dynamics simulations, researchers have elucidated how the compound interacts with biological molecules such as DNA and proteins. These findings have implications for understanding its toxicity profile and optimizing its therapeutic applications.

Moreover, the synthesis of novel derivatives of Methylene Blue has opened new avenues for research. For instance, functionalized versions with improved solubility or enhanced photostability are being developed to overcome limitations associated with traditional formulations. These derivatives are expected to expand the scope of applications for this compound further.

In conclusion, Methylene Blue, with its CAS number CAS No. 61-73-4, remains a pivotal compound in scientific research due to its unique properties and multifaceted applications. As ongoing studies continue to uncover new potentials, it is likely that this compound will play an increasingly important role in addressing pressing challenges in medicine, environmental science, and materials technology.